
4-Chlorophenothiazine: A Technical Guide to
Safety and Handling

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4-Chlorophenothiazine

Cat. No.: B116481 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for qualified professionals

and is not a substitute for a comprehensive, compound-specific risk assessment. 4-
Chlorophenothiazine is a chemical intermediate intended for research and development

purposes only.[1] All handling and experimental procedures should be conducted in accordance

with institutional and regulatory safety standards.

Introduction
4-Chlorophenothiazine (4-CPTZ) is a heterocyclic organic compound belonging to the

phenothiazine class. It is primarily utilized as a key intermediate in the synthesis of various

pharmaceutical compounds, most notably Prochlorperazine, a dopamine (D2) receptor

antagonist with antiemetic and antipsychotic properties.[2][3][4] Given its classification as a

potent pharmaceutical ingredient, stringent safety and handling protocols are imperative to

mitigate the risks of occupational exposure. This guide provides a comprehensive overview of

the known safety data, recommended handling procedures, and emergency protocols for 4-
Chlorophenothiazine.
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Proper identification and understanding of the physicochemical properties of 4-
Chlorophenothiazine are fundamental to its safe handling and storage.

Property Value Reference

Chemical Name 4-Chloro-10H-phenothiazine [3]

CAS Number 7369-69-9 [3]

Molecular Formula C₁₂H₈ClNS [5]

Molecular Weight 233.72 g/mol [5]

Appearance Off-white to light grey solid [3]

Boiling Point 382.6°C at 760 mmHg [1]

Flash Point 185.2°C [1]

Density 1.346 g/cm³ [1]

Solubility
Slightly soluble in Acetone,

DMSO, and Ethanol
[1]

Toxicological Information
A critical aspect of a comprehensive safety assessment is the toxicological profile of a

compound. However, publicly available quantitative toxicological data for 4-
Chlorophenothiazine is limited. The following table reflects the current status of available

information.
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Toxicological Endpoint Data Reference

Acute Oral Toxicity (LD50) No data available [6]

Acute Dermal Toxicity (LD50) No data available [6]

Acute Inhalation Toxicity

(LC50)
No data available [6]

Skin Corrosion/Irritation No data available [6]

Serious Eye Damage/Irritation No data available [6]

Respiratory or Skin

Sensitization
No data available [6]

Germ Cell Mutagenicity No data available [6]

Carcinogenicity No data available [6]

Reproductive Toxicity No data available [6]

Specific Target Organ Toxicity

(Single Exposure)
No data available [6]

Specific Target Organ Toxicity

(Repeated Exposure)
No data available [6]

Given the lack of specific data, it is prudent to handle 4-Chlorophenothiazine as a potent

compound with unknown toxicological properties.

Personal Protective Equipment (PPE)
A multi-layered approach to personal protective equipment is essential when handling 4-
Chlorophenothiazine to prevent dermal, ocular, and respiratory exposure.
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PPE Category Item
Specifications and
Recommendations

Respiratory Protection

Powered Air-Purifying

Respirator (PAPR) or a full-

facepiece respirator with

P100/FFP3 filters.

Recommended for all

procedures involving the

handling of powdered 4-

Chlorophenothiazine to

minimize inhalation risk.[7][8]

Hand Protection
Double-gloving with nitrile

gloves.

The outer pair of gloves should

be changed immediately upon

contamination or at regular

intervals.[7]

Body Protection
Disposable coveralls (e.g.,

Tyvek®).

Provides protection against

chemical splashes and dust.[9]

Eye Protection
Tightly fitting safety goggles or

a full-face shield.

Essential to prevent contact of

the powder with the eyes.[7]

Experimental Protocols and Handling Procedures
Adherence to standardized experimental protocols is crucial for the safe handling of 4-
Chlorophenothiazine. The following are general best-practice guidelines for handling potent

pharmaceutical powders.

General Handling Workflow
The following diagram outlines a standard workflow for the safe handling of 4-
Chlorophenothiazine in a laboratory setting.
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Safe Handling Workflow for 4-Chlorophenothiazine

Preparation

Handling

Post-Handling

Review SDS and Conduct
Risk Assessment

Don Appropriate PPE

Prepare Containment
(e.g., Fume Hood)

Weigh Compound in
Containment

Proceed to handling

Dissolve or Transfer
Compound

Conduct Experiment

Decontaminate Surfaces
and Equipment

Complete experiment

Dispose of Waste in
Designated Containers

Doff PPE Correctly
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Spill Cleanup Protocol for Powdered 4-Chlorophenothiazine

Spill Occurs

Evacuate and Secure Area

Don Spill Response PPE
(including respiratory protection)

Cover Spill with Wet Absorbent
Material to Prevent Aerosolization

Carefully Collect Contaminated
Material with Scoop

Place in Labeled
Hazardous Waste Container

Decontaminate Spill Area
(e.g., 10% bleach followed by sodium thiosulfate)

Dispose of all Contaminated
Materials as Hazardous Waste

Report Incident
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Putative Signaling Pathway of Prochlorperazine

Presynaptic Neuron

Postsynaptic Neuron

Dopamine

D2 Receptor

binds

Gi/o Protein

activates

Adenylyl Cyclase

inhibits

cAMP

produces

Downstream Effects
(e.g., reduced neuronal excitability)

regulates

Prochlorperazine
(and potentially 4-CPTZ)

antagonizes

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b116481?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

